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Compound of Interest

Compound Name: 5-Phenyl-2-trityltetrazole

CAS No.: 87268-78-8

Cat. No.: B130597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Phenyl-2-trityltetrazole is a pivotal chemical intermediate, playing a crucial role in the

synthesis of various pharmaceutical compounds. Its unique structural features, particularly the

presence of the bulky trityl protecting group, make it a valuable building block in complex

organic syntheses. This guide provides a comprehensive overview of the core physicochemical

properties of 5-Phenyl-2-trityltetrazole, with a primary focus on its molecular weight and its

implications in stoichiometry and analytical characterization. We will also delve into its

synthesis and applications to provide a holistic understanding for researchers in the field.

Core Physicochemical Properties
The foundational characteristics of a molecule are critical for its application in synthesis and

analysis. For 5-Phenyl-2-trityltetrazole, these properties are summarized below.
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Property Value Source

Molecular Weight 388.46 g/mol [1]

Molecular Formula C₂₆H₂₀N₄ [1]

CAS Number 154750-11-5 [1]

Purity Typically ≥97% [1]

The molecular weight of 388.46 g/mol is a critical parameter for accurate reagent measurement

in synthetic protocols, ensuring precise stoichiometric control which is paramount for reaction

efficiency and purity of the final product.

Molecular Structure and Its Significance
The structure of 5-Phenyl-2-trityltetrazole is characterized by a phenyl group at the 5-position

of the tetrazole ring and a trityl (triphenylmethyl) group attached to one of the nitrogen atoms.

The specific isomer, the 2-substituted tetrazole, is of particular interest in many synthetic

routes.

Caption: Molecular structure of 5-Phenyl-2-trityltetrazole.

The trityl group serves as a sterically bulky protecting group, which can direct the

regioselectivity of subsequent reactions. This is a common strategy in medicinal chemistry to

achieve specific isomers of more complex molecules.

Synthetic Context and Application
5-Phenyl-2-trityltetrazole is a key intermediate in the synthesis of angiotensin II receptor

blockers (ARBs), a class of drugs used to treat high blood pressure and heart failure. For

instance, it is a precursor in the synthesis of Losartan and Irbesartan.[2] The synthesis of 5-
Phenyl-2-trityltetrazole itself typically involves the reaction of 5-phenyltetrazole with trityl

chloride in the presence of a base.

A general synthetic workflow is outlined below:
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Caption: General synthesis workflow for 5-Phenyl-2-trityltetrazole.

The choice of base and solvent is critical for optimizing the yield and purity of the product. The

reaction is often carried out under inert conditions to prevent side reactions.

The Role of the Tetrazole Moiety in Drug Design
The tetrazole ring is a common feature in medicinal chemistry, often serving as a bioisostere for

a carboxylic acid group.[3] This substitution can lead to improved metabolic stability and

pharmacokinetic properties of a drug candidate. Tetrazole derivatives have shown a wide range

of biological activities, including anti-inflammatory, anticancer, and antihypertensive effects.[3]

The phenyl group at the 5-position of the tetrazole in this particular molecule is a common

starting point for further functionalization to build more complex drug molecules.

Analytical Characterization
Confirmation of the successful synthesis of 5-Phenyl-2-trityltetrazole relies on various

analytical techniques. While specific spectra for this exact compound are not readily available
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in the provided search results, the characterization of similar tetrazole derivatives often

involves:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

presence of the phenyl and trityl groups and the overall structure. The chemical shift of the

tetrazole carbon can help distinguish between N1 and N2 isomers.[4]

Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic functional group

vibrations within the molecule. For example, the disappearance of the N-H stretch from the

starting 5-phenyltetrazole and the appearance of peaks corresponding to the trityl group

would be indicative of a successful reaction.[5]

Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the

molecular weight and elemental composition of the synthesized compound.[4]

Conclusion
5-Phenyl-2-trityltetrazole, with a molecular weight of 388.46 g/mol , is a fundamentally

important intermediate in pharmaceutical synthesis.[1] Its utility is derived from the strategic

use of the trityl protecting group and the versatile nature of the 5-phenyltetrazole core. A

thorough understanding of its chemical properties, particularly its molecular weight, is essential

for researchers and scientists in the field of drug development to ensure the efficiency and

accuracy of their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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